Cas no 1040663-15-7 (1-[(3-fluorophenyl)methyl]-6-oxo-N-[(pyridin-3-yl)methyl]-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-[(3-fluorophenyl)methyl]-6-oxo-N-[(pyridin-3-yl)methyl]-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1040663-15-7
• MF: C₁₈H₁₅FN₄O₂
• MW: 338.335706949234
• CID: 6576438
• PubChem ID: 42161910
• Update Time: 2025-06-15

1-[(3-fluorophenyl)methyl]-6-oxo-N-[(pyridin-3-yl)methyl]-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(3-fluorophenyl)methyl]-6-oxo-N-[(pyridin-3-yl)methyl]-1,6-dihydropyridazine-3-carboxamide
• 1-(3-fluorobenzyl)-6-oxo-N-(pyridin-3-ylmethyl)-1,6-dihydropyridazine-3-carboxamide
• F5319-0718
• 1040663-15-7
• 1-[(3-fluorophenyl)methyl]-6-oxo-N-(pyridin-3-ylmethyl)pyridazine-3-carboxamide
• AKOS024506599

• Inchi： 1S/C18H15FN4O2/c19-15-5-1-3-13(9-15)12-23-17(24)7-6-16(22-23)18(25)21-11-14-4-2-8-20-10-14/h1-10H,11-12H2,(H,21,25)
• InChI Key： IYRSJSBUTDHWGL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(C=CC(C(NCC2C=NC=CC=2)=O)=N1)=O

Computed Properties

• Exact Mass: 338.11790390g/mol
• Monoisotopic Mass: 338.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.7Ų

Additional information on 1-[(3-fluorophenyl)methyl]-6-oxo-N-[(pyridin-3-yl)methyl]-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of 1-[(3-fluorophenyl)methyl]-6-oxo-N-[(pyridin-3-yl)methyl]-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040663-15-7)

1-[(3-fluorophenyl)methyl]-6-oxo-N-[(pyridin-3-yl)methyl]-1,6-dihydropyridazine-3-carboxamide, with the CAS registry number 1040663-15-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of both fluorophenyl and pyridinyl moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of a fluorine atom in the phenyl ring of this molecule (3-fluorophenyl) is a strategic modification that can improve its pharmacokinetic properties. Researchers are actively exploring its potential applications in central nervous system (CNS) disorders, inflammatory diseases, and cancer therapeutics, aligning with current trends in precision medicine and targeted therapy.

The pyridazine core of this compound is a key structural feature that contributes to its biological activity. Pyridazine derivatives are often investigated for their ability to interact with G-protein-coupled receptors (GPCRs) and kinases, which are critical targets in modern drug development. The carboxamide group (-CONH-) further enhances its binding affinity to these targets, making it a versatile scaffold for designing novel therapeutics. This aligns with the increasing demand for small-molecule inhibitors in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of 1-[(3-fluorophenyl)methyl]-6-oxo-N-[(pyridin-3-yl)methyl]-1,6-dihydropyridazine-3-carboxamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are widely discussed in academic literature and are of interest to chemists working on medicinal chemistry optimization. The compound's molecular weight and logP value are also critical parameters for researchers evaluating its drug-likeness, as highlighted in popular QSAR (Quantitative Structure-Activity Relationship) studies.

In the context of AI-driven drug discovery, compounds like 1040663-15-7 are frequently analyzed using machine learning algorithms to predict their biological activity and toxicity profiles. This trend reflects the broader adoption of computational chemistry tools in accelerating drug development. Additionally, the compound's structural analogs are often searched in databases such as PubChem and ChEMBL, underscoring its relevance in cheminformatics.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are keen to explore molecules that can modulate neurotransmitter systems or reduce oxidative stress. The pyridinylmethyl moiety in this compound may offer unique interactions with neuronal receptors, making it a subject of ongoing preclinical studies.

For researchers seeking high-purity reference standards, 1040663-15-7 is often procured from specialized suppliers catering to pharmaceutical R&D. Its characterization typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets the stringent requirements for biological assay applications.

In summary, 1-[(3-fluorophenyl)methyl]-6-oxo-N-[(pyridin-3-yl)methyl]-1,6-dihydropyridazine-3-carboxamide (CAS 1040663-15-7) represents a compelling case study in modern drug design and chemical biology. Its structural complexity and potential therapeutic applications make it a valuable subject for further investigation, particularly in the era of personalized medicine and high-throughput screening. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative treatments in the years to come.